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Compound of Interest

Compound Name: TMX-4116

Cat. No.: B10830143 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of TMX-4116,

a casein kinase 1α (CK1α) degrader, using dimethyl sulfoxide (DMSO) as the solvent.

Adherence to this protocol will ensure the accurate and consistent preparation of TMX-4116 for

in vitro and in vivo research applications.

Physicochemical Properties of TMX-4116
A summary of the key quantitative data for TMX-4116 is presented in the table below for easy

reference. This information is critical for accurate calculations and solution preparation.

Property Value Reference

Molecular Weight 389.43 g/mol [1][2][3][4][5]

CAS Number 2766385-56-0 [1][2][3]

Molecular Formula C17H19N5O4S [1][2][3][5]

Appearance Off-white to gray solid powder [6][7]

Solubility in DMSO 100 mg/mL (256.79 mM) [2][6][7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10830143?utm_src=pdf-interest
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.bioscience.co.uk/product~1541402
https://file.medchemexpress.com/batch_PDF/HY-145322/TMX-4116-DataSheet-MedChemExpress.pdf
https://www.probechem.com/products_TMX-4116.html
https://cymitquimica.com/products/TM-T61754/tmx-4116/
https://www.medkoo.com/products/60598
https://www.bioscience.co.uk/product~1541402
https://file.medchemexpress.com/batch_PDF/HY-145322/TMX-4116-DataSheet-MedChemExpress.pdf
https://www.probechem.com/products_TMX-4116.html
https://www.bioscience.co.uk/product~1541402
https://file.medchemexpress.com/batch_PDF/HY-145322/TMX-4116-DataSheet-MedChemExpress.pdf
https://www.probechem.com/products_TMX-4116.html
https://www.medkoo.com/products/60598
https://www.invivochem.com/TMX-4116.html
https://www.medchemexpress.com/tmx-4116.html
https://file.medchemexpress.com/batch_PDF/HY-145322/TMX-4116-DataSheet-MedChemExpress.pdf
https://www.invivochem.com/TMX-4116.html
https://www.medchemexpress.com/tmx-4116.html
https://file.glpbio.com/quotepdf/product.php?token=44w-j_apgTLk4ly6ERPbR9CjhoLkGRTQ3New_zpt7mqjffxOqWVRAAvRHaijsP4VC3Jg1pdn_WnWPjz9EB7ttXtKqX7UYJwGr2lIOYMKnT93xqJdVXj8O-ULVXWV1OF7VorNuzi8g4Ezo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of a 10 mM TMX-
4116 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of TMX-4116 in DMSO. This

concentration is a common starting point for serial dilutions in various cellular and biochemical

assays.

Materials:

TMX-4116 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heat block (optional, for warming)

Ultrasonic bath (optional)

Procedure:

Determine the required mass of TMX-4116:

Use the following formula to calculate the mass of TMX-4116 needed to prepare the

desired volume of a 10 mM stock solution:

Mass (mg) = Desired Volume (mL) x 10 mM x 389.43 ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution, the calculation would be:

Mass (mg) = 1 mL x 10 mM x 389.43 / 1000 = 3.8943 mg
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Weighing TMX-4116:

Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical balance.

Carefully weigh out the calculated mass of TMX-4116 powder and record the exact

weight.

Adding DMSO:

Using a calibrated micropipette, add the appropriate volume of DMSO to the tube or vial

containing the TMX-4116 powder.

For example, if you weighed exactly 3.8943 mg of TMX-4116, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube or vial.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved and the solution is

clear.

Some sources suggest that warming the solution to 37°C or up to 60°C and using an

ultrasonic bath can aid in dissolving the compound to achieve higher concentrations.[7][8]

If the compound does not readily dissolve, these methods can be employed.

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6][7]

Visualized Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the TMX-4116 stock

solution.

TMX-4116 Stock Solution Preparation

Start Calculate Mass of TMX-4116
1.

Weigh TMX-4116 Powder
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Add DMSO
3.

Vortex / Sonicate to Dissolve
4.

Aliquot and Store at -20°C / -80°C
5.

End
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Caption: Workflow for TMX-4116 stock solution preparation.

TMX-4116 in a Hypothetical Signaling Pathway
TMX-4116 is known to be a degrader of casein kinase 1α (CK1α).[1][9] The following diagram

illustrates a simplified, hypothetical signaling pathway where TMX-4116 could exert its effects

by promoting the degradation of CK1α.
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Hypothetical Signaling Pathway for TMX-4116
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Caption: Hypothetical TMX-4116-mediated degradation of CK1α.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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